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Compound of Interest

Compound Name: N6-Methyl-xylo-adenosine

Cat. No.: B15588091 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a preliminary technical guide on the bioactivity of N6-Methyl-xylo-
adenosine, an analog of the nucleoside adenosine. The information presented herein is based

on currently available data and is intended to serve as a foundational resource for further

research and development.

Introduction
N6-Methyl-xylo-adenosine is a synthetic nucleoside analog characterized by a methyl group

at the N6 position of the adenine base and a xylose sugar moiety in place of the typical ribose.

As a member of the adenosine analog family, it is postulated to exhibit a range of biological

activities. Generally, adenosine analogs are known to function as smooth muscle vasodilators

and have been investigated for their potential in cancer therapy.[1] N6-Methyl-xylo-adenosine
is classified as a nucleoside antimetabolite, suggesting its potential to interfere with nucleic

acid synthesis and metabolism, which could contribute to its cytotoxic effects, particularly in

rapidly proliferating cells like cancer cells.

Bioactivity Profile
While specific quantitative data for N6-Methyl-xylo-adenosine is not extensively available in

the public domain, the bioactivity of adenosine analogs is generally attributed to two primary

mechanisms: interaction with adenosine receptors and interference with cellular metabolic

pathways.
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Interaction with Adenosine Receptors
Adenosine receptors (A1, A2A, A2B, and A3) are G protein-coupled receptors that mediate a

wide array of physiological effects. The affinity and selectivity of adenosine analogs for these

receptors determine their specific pharmacological profiles. It is hypothesized that N6-Methyl-
xylo-adenosine may interact with one or more of these receptor subtypes, potentially

influencing downstream signaling cascades. However, specific binding affinities (Ki values) or

functional assay results (EC50 or IC50 values) for N6-Methyl-xylo-adenosine are not currently

available.

Antimetabolite Activity
As a nucleoside analog, N6-Methyl-xylo-adenosine may be recognized by cellular enzymes

involved in nucleoside metabolism and incorporated into nucleic acids (DNA and RNA). This

incorporation can lead to the termination of chain elongation or the disruption of normal nucleic

acid function, ultimately inducing cell cycle arrest and apoptosis. This mechanism is a common

feature of many anticancer nucleoside analogs.

Potential Signaling Pathways
Based on the known mechanisms of related adenosine analogs and nucleoside

antimetabolites, the following signaling pathways are logical areas of investigation for N6-
Methyl-xylo-adenosine's bioactivity. It is crucial to note that the direct involvement of N6-
Methyl-xylo-adenosine in these pathways has not been experimentally confirmed.

Hypothesized Signaling Pathway Involvement
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Potential Mechanisms of N6-Methyl-xylo-adenosine Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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